![molecular formula C9H10ClF2N B6281979 3-(3,4-difluorophenyl)azetidine hydrochloride CAS No. 1203683-04-8](/img/no-structure.png)
3-(3,4-difluorophenyl)azetidine hydrochloride
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Overview
Description
3-(3,4-difluorophenyl)azetidine hydrochloride is a chemical compound with the CAS Number: 1803582-01-5 . It has a molecular weight of 219.66 and is typically stored at 4 degrees Celsius . It is usually available in powder form .
Molecular Structure Analysis
The molecular formula of this compound is C9H10ClF2N . It is a derivative of azetidine, a four-membered ring heterocyclic compound with three carbons and one nitrogen .Physical And Chemical Properties Analysis
This compound is a powder that is stored at 4 degrees Celsius . Its molecular weight is 219.66 .Scientific Research Applications
Synthesis and Reactivity
3-(3,4-Difluorophenyl)azetidine hydrochloride and related azetidine derivatives are important in the synthesis of various heterocyclic compounds. Azetidines, being four-membered azaheterocycles, exhibit unique reactivity due to ring strain, making them valuable intermediates in organic synthesis. For instance, 2-aryl-3,3-dichloroazetidines can undergo ring contraction and hydrolysis reactions to yield aziridines and aroylaziridines, respectively, under basic conditions, showcasing their versatility in generating smaller heterocycles (Dejaegher et al., 2002).
Applications in Medicinal Chemistry
Azetidine derivatives, including those related to 3-(3,4-difluorophenyl)azetidine, have been explored for their antibacterial properties. For example, azetidinylquinolones with a 7-azetidinyl substituent have shown significant in vitro activity against various bacterial strains and in vivo efficacy in mouse infection models, highlighting their potential as novel antibacterial agents (Frigola et al., 1993).
Safety and Energetic Properties
The safety and energetic properties of azetidine derivatives are critical for their handling and application in chemical synthesis. For example, 3-(bromoethynyl)azetidine, a related compound, has been studied for its explosive properties and the potential for mitigation through the formation of less energetic salts. This research is essential for the safe production and use of azetidine-based building blocks in pharmaceutical and chemical industries (Kohler et al., 2018).
Transformations and Building Blocks
Azetidine derivatives serve as versatile building blocks for the synthesis of a wide range of compounds. For instance, 3-hydroxy-4-(trifluoromethyl)azetidin-2-ones have been successfully transformed into various CF3-containing compounds, demonstrating their utility in constructing complex molecules with potential medicinal applications (Hang Dao Thi et al., 2018).
Safety and Hazards
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-(3,4-difluorophenyl)azetidine hydrochloride involves the reaction of 3,4-difluoroaniline with ethyl 2-bromoacetate to form 3-(3,4-difluorophenyl)azetidin-2-one, which is then hydrolyzed to yield the final product in the form of hydrochloride salt.", "Starting Materials": [ "3,4-difluoroaniline", "ethyl 2-bromoacetate", "sodium hydroxide", "hydrochloric acid", "water", "ethyl acetate" ], "Reaction": [ "Step 1: 3,4-difluoroaniline is reacted with ethyl 2-bromoacetate in the presence of sodium hydroxide and water to form 3-(3,4-difluorophenyl)azetidin-2-one.", "Step 2: The resulting 3-(3,4-difluorophenyl)azetidin-2-one is hydrolyzed with hydrochloric acid to yield 3-(3,4-difluorophenyl)azetidine.", "Step 3: The final product is obtained in the form of hydrochloride salt by reacting 3-(3,4-difluorophenyl)azetidine with hydrochloric acid in ethyl acetate." ] } | |
CAS RN |
1203683-04-8 |
Molecular Formula |
C9H10ClF2N |
Molecular Weight |
205.6 |
Purity |
95 |
Origin of Product |
United States |
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